Cas no 2228899-08-7 (1-ethoxy-2-(2-methylbut-3-yn-2-yl)benzene)

• Product Name: 1-ethoxy-2-(2-methylbut-3-yn-2-yl)benzene
• CAS No: 2228899-08-7
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 6083603
• PubChem ID: 165976762
• Update Time: 2025-05-25

1-ethoxy-2-(2-methylbut-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-2-(2-methylbut-3-yn-2-yl)benzene
• EN300-1790798
• 2228899-08-7

• Inchi： 1S/C13H16O/c1-5-13(3,4)11-9-7-8-10-12(11)14-6-2/h1,7-10H,6H2,2-4H3
• InChI Key： BAUYWELMCJDXIW-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C(C#C)(C)C

Computed Properties

• Exact Mass: 188.120115130g/mol
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-ethoxy-2-(2-methylbut-3-yn-2-yl)benzene

Comprehensive Overview of 1-ethoxy-2-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2228899-08-7)

1-ethoxy-2-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2228899-08-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound, often referred to by its systematic name or CAS number, belongs to the class of ethoxylated aromatic hydrocarbons, which are widely studied for their versatility in chemical synthesis and material science. Researchers and industry professionals are increasingly interested in this molecule for its potential role in advanced material development and fine chemical synthesis.

The molecular structure of 1-ethoxy-2-(2-methylbut-3-yn-2-yl)benzene features an ethoxy group and a 2-methylbut-3-yn-2-yl moiety attached to a benzene ring, creating a distinctive combination of aromatic and aliphatic characteristics. This hybrid structure makes it particularly valuable for applications requiring tailored solubility and controlled reactivity. Recent studies have explored its use as a building block in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical sectors, where precise molecular architecture is crucial.

One of the most frequently asked questions about CAS No. 2228899-08-7 revolves around its synthetic routes and industrial scalability. Current research highlights several efficient methods for its production, including Pd-catalyzed coupling reactions and alkynylation techniques, which align with the growing demand for sustainable and cost-effective chemical processes. The compound's stability under various conditions also makes it a candidate for long-term storage applications, a topic of interest for supply chain optimization in the chemical industry.

In the context of green chemistry, 1-ethoxy-2-(2-methylbut-3-yn-2-yl)benzene has been evaluated for its environmental footprint. Its potential for biodegradability and low toxicity profiles positions it favorably compared to traditional solvents and intermediates. This aligns with the global shift toward eco-friendly alternatives, a trend heavily emphasized in recent sustainability reports and corporate ESG initiatives. Companies are actively seeking compounds like this to meet stricter environmental regulations without compromising performance.

Another area of interest is the compound's role in advanced material science. Its unique structure allows for incorporation into polymeric matrices and nanocomposites, where it can influence properties such as thermal stability and mechanical strength. Researchers are particularly excited about its potential in smart materials and self-healing coatings, which are pivotal in aerospace, automotive, and electronics industries. The ability to fine-tune its reactivity through minor modifications opens doors to customizable material designs, a hot topic in materials innovation forums.

From a commercial perspective, the demand for CAS No. 2228899-08-7 is expected to grow, driven by its multifunctional applications and compatibility with emerging technologies. Market analysts highlight its relevance in high-value chemical segments, where precision and performance are paramount. As industries continue to prioritize specialty chemicals over bulk alternatives, compounds like 1-ethoxy-2-(2-methylbut-3-yn-2-yl)benzene are poised to play a critical role in shaping future innovations.

In summary, 1-ethoxy-2-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2228899-08-7) represents a fascinating intersection of chemistry, materials science, and sustainability. Its structural uniqueness, synthetic versatility, and broad applicability make it a compound worth watching in the coming years. Whether for academic research or industrial development, this molecule offers ample opportunities for exploration and innovation, cementing its place in the next generation of chemical solutions.